Cas no 608515-91-9 (Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-)

• Product Name: Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-
• CAS No: 608515-91-9
• MF: C₆H₄F₃N₅
• MW: 203.124670028687
• CID: 4063607
• PubChem ID: 85869855
• Update Time: 2025-04-22

Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-
• 5-(azidomethyl)-2-(trifluoromethyl)pyrimidine
• 608515-91-9
• SCHEMBL18640988
• 5-Azidomethyl-2-(trifluoromethyl)pyrimidine
• DB-139165

• Inchi： 1S/C6H4F3N5/c7-6(8,9)5-11-1-4(2-12-5)3-13-14-10/h1-2H,3H2
• InChI Key： ZXUGLXSCYOXTOO-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(CN=[N+]=[N-])C=N1)(F)(F)F

Computed Properties

• Exact Mass: 203.04187964Da
• Monoisotopic Mass: 203.04187964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.1Ų